Cas no 7164-98-9 (1-phenylimidazole)

1-phenylimidazole Properties

Names and Identifiers

• 1-Phenyl-1H-imidazole
• 1-Phenylimidazole
• 1H-Imidazole,1-phenyl
• l-phenyl-1H-imidazole
• N-Phenylimidazole
• Phenylimidazole
• Imidazole,1-phenyl- (6CI,7CI,8CI)
• AKOS006223210
• AMY11870
• P2030
• A837273
• NCGC00247005-01
• 12N-710
• HMS2231B15
• 1H-Imidazole, 1-phenyl-
• 1-Phenylimidazole, 97%
• InChI=1/C9H8N2/c1-2-4-9(5-3-1)11-7-6-10-8-11/h1-8
• Q27464441
• 7164-98-9
• BDBM7886
• DTXSID10221885
• FT-0608260
• MLS001074869
• SMR000568399
• Z440825046
• MFCD00041204
• 1H-Imidazole, phenyl-
• N-Phenylimidazole;1-Phenyl-1H-imidazole
• SY041937
• 1-Phenyl-1H-imidazole #
• EN300-67324
• N-(phenyl)imidazole
• CHEMBL275066
• CS-W004969
• SCHEMBL451
• J-505057
• Imidazole, 1-phenyl-
• DB-019328
• +Expand

• MDL： MFCD00041204
• InChIKey： SEULWJSKCVACTH-UHFFFAOYSA-N
• Inchi： 1S/C9H8N2/c1-2-4-9(5-3-1)11-7-6-10-8-11/h1-8H
• SMILES： N1(C2=CC=CC=C2)C=CN=C1
• BRN： 112356

Computed Properties

• Exact Mass: 144.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 144.069
• Heavy Atom Count: 11
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• LogP: 1.87230
• PSA: 17.82000
• Refractive Index: 1.599-1.601
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 142°C/15mmHg(lit.)
• Melting Point: 13°C(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Pale yellow liquid
• Solubility: Not available
• Density: 1.14 g/mL at 25 °C(lit.)

1-phenylimidazole Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

1-phenylimidazole Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%